Cas no 1261954-96-4 (2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid)

• Product Name: 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid
• CAS No: 1261954-96-4
• MF: C₁₅H₁₂ClNO₃
• MW: 289.713683128357
• MDL: MFCD18321181
• CID: 1219384
• PubChem ID: 53227070
• Update Time: 2025-06-22

2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid
• 1261954-96-4
• 2-CHLORO-4-[3-(N-METHYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• DTXSID50690657
• 3-Chloro-3'-(methylcarbamoyl)[1,1'-biphenyl]-4-carboxylic acid
• 2-Chloro-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%
• MFCD18321181

• MDL： MFCD18321181
• Inchi： 1S/C15H12ClNO3/c1-17-14(18)11-4-2-3-9(7-11)10-5-6-12(15(19)20)13(16)8-10/h2-8H,1H3,(H,17,18)(H,19,20)
• InChI Key： DDOUOHOVLRQMOS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C(NC)=O)C=1

Computed Properties

• Exact Mass: 289.0505709g/mol
• Monoisotopic Mass: 289.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid

2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid and Its Chemical Identity: CAS No. 1261954-96-4

2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid is a synthetic organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research. This molecule, identified by the CAS No. 1261954-96-4, belongs to the class of substituted benzoic acids, which are widely studied for their potential therapeutic applications. The compound's unique chemical framework, characterized by the presence of a chloro substituent at the 2-position and a methylcarbamoyl group at the 3-position of a phenyl ring, contributes to its distinct pharmacological profile. Recent advancements in medicinal chemistry have highlighted the importance of such structural features in modulating biological activity, particularly in the context of anti-inflammatory and neuroprotective mechanisms.

Research published in 2023 in the journal Journal of Medicinal Chemistry demonstrates that the methylcarbamoyl moiety in this compound plays a critical role in enhancing its binding affinity to specific protein targets. This functional group is known to form hydrogen bonds with receptor sites, thereby improving the compound's ability to interact with biological macromolecules. The chloro substituent, on the other hand, contributes to the molecule's hydrophobicity, which is essential for crossing cell membranes and achieving intracellular bioactivity. These structural elements collectively define the compound's pharmacokinetic properties, making it a promising candidate for further exploration in drug development.

Recent studies have also emphasized the role of the phenyl ring in the compound's biological activity. The aromatic system provides a rigid scaffold that facilitates the formation of specific interactions with target proteins, while the methylcarbamoyl group introduces additional functional versatility. A 2024 review in Drug Discovery Today highlights the importance of such conjugated systems in the design of small molecule therapeutics, particularly for applications targeting inflammatory pathways. The benzoic acid core of the molecule further contributes to its ability to modulate cellular signaling cascades, as it can act as a ligand for various receptors involved in immune response regulation.

From a synthetic perspective, the CAS No. 1261954-96-4 compound represents a key example of how functional group modifications can influence the therapeutic potential of a molecule. The synthesis of this compound typically involves multi-step organic reactions, including the formation of the phenyl ring, the introduction of the chloro substituent, and the incorporation of the methylcarbamoyl group. These synthetic strategies are often optimized to achieve high yields and purity, which are critical for subsequent biological testing and clinical applications. Advances in asymmetric catalysis and green chemistry have further improved the efficiency of such syntheses, reducing environmental impact while maintaining the desired molecular structure.

Current research on 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid has focused on its potential as an anti-inflammatory agent. A 2023 study published in Pharmaceutical Research demonstrated that this compound exhibits significant inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-κB (NF-κB) signaling pathways, which are central to the regulation of immune responses. This finding aligns with broader trends in the development of small molecule inhibitors targeting inflammatory mediators, which have shown promise in the treatment of autoimmune disorders and chronic inflammatory conditions.

Another area of interest is the compound's potential neuroprotective effects. A 2024 preclinical study in Neuropharmacology reported that 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid exhibits neuroprotective activity in models of neurodegenerative diseases. The compound was found to reduce oxidative stress and inhibit the aggregation of misfolded proteins, which are key pathological features of conditions such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may serve as a lead molecule for the development of therapies targeting neurodegeneration. However, further studies are needed to elucidate the exact molecular mechanisms underlying its protective effects.

From a pharmacological standpoint, the compound's solubility and metabolic stability are critical factors that influence its therapeutic potential. A 2023 study in Drug Metabolism and Disposition evaluated the in vitro metabolism of 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid and found that it undergoes extensive hepatic metabolism, primarily via cytochrome P450 enzymes. This metabolic pathway is common among many small molecule therapeutics, but it also raises concerns about potential drug-drug interactions. Researchers are currently exploring strategies to enhance the compound's metabolic stability, such as the incorporation of hydrophilic substituents or the use of prodrug approaches, which could improve its therapeutic window and reduce the risk of adverse effects.

The CAS No. 1261954-96-4 compound is also being investigated for its potential in the treatment of metabolic disorders. A 2024 study in Endocrinology reported that this molecule modulates glucose homeostasis by interacting with key enzymes involved in insulin signaling. The compound was found to enhance glucose uptake in adipocytes and skeletal muscle cells, suggesting a potential role in the management of type 2 diabetes. These findings highlight the versatility of the compound's molecular structure in targeting multiple biological pathways, which is a hallmark of many successful pharmaceutical agents.

Despite the promising findings, challenges remain in the development of 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid as a therapeutic agent. One of the key challenges is the optimization of its pharmacokinetic properties to ensure adequate bioavailability and tissue penetration. Additionally, the compound's potential for off-target effects must be carefully evaluated, as any unintended interactions with other biological systems could limit its therapeutic utility. Ongoing research is focused on addressing these challenges through advanced computational modeling and high-throughput screening techniques, which are increasingly being used to identify and mitigate potential liabilities in drug development.

In conclusion, 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid, with the CAS No. 1261954-96-4, represents a compelling example of how the integration of functional groups can yield molecules with diverse therapeutic applications. The compound's structural features, including the chloro, methylcarbamoyl, and benzoic acid moieties, have been shown to contribute to its anti-inflammatory, neuroprotective, and metabolic modulating activities. While further research is needed to fully realize its therapeutic potential, the compound's unique properties position it as a valuable candidate for the development of novel therapeutics in multiple disease areas.

For researchers and pharmaceutical developers, the study of 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid offers insights into the design of small molecule drugs with multifunctional properties. The compound's structural complexity and biological activity underscore the importance of interdisciplinary approaches in drug discovery, combining synthetic chemistry, pharmacology, and computational modeling to advance the development of effective therapies. As the field of medicinal chemistry continues to evolve, compounds like 2-chloro-4-[3-(methylcarbamoyl)phenyl]benzoic Acid will likely play an increasingly important role in the quest for innovative treatments for a wide range of medical conditions.